Cas no 41758-31-0 (Quinoxaline,2,2'-(1,4-phenylene)bis[3-phenyl-)

• Product Name: Quinoxaline,2,2'-(1,4-phenylene)bis[3-phenyl-
• CAS No: 41758-31-0
• MF: C₃₄H₂₂N₄
• MW: 486.56528711319
• CID: 333841
• PubChem ID: 325263
• Update Time: 2025-04-19

Quinoxaline,2,2'-(1,4-phenylene)bis[3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-3-[4-(3-phenylquinoxalin-2-yl)phenyl]quinoxaline
• 1,4-Bis< 2-(3-phenyl-chinoxalyl)> benzol
• 1,4-Bis-phenylglyoxyloyl-benzol Di-chinoxalin
• 3,3'-diphenyl-2,2'-p-phenylene-bis-quinoxaline
• AC1L6VV7
• AC1Q2AQN
• ChemDiv1_019585
• HMS642K05
• NSC293775
• 41758-31-0
• SCHEMBL13950894
• AKOS001586672
• DTXSID20315264
• NSC-293775
• SR-01000396815
• SR-01000396815-1
• Quinoxaline,2,2'-(1,4-phenylene)bis[3-phenyl-

• Inchi： 1S/C34H22N4/c1-3-11-23(12-4-1)31-33(37-29-17-9-7-15-27(29)35-31)25-19-21-26(22-20-25)34-32(24-13-5-2-6-14-24)36-28-16-8-10-18-30(28)38-34/h1-22H
• InChI Key： XDBCCBAEHKUOEG-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C(C2C=CC=CC=2)C=1C1C=CC(=CC=1)C1C(C2C=CC=CC=2)=NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 486.18466
• Monoisotopic Mass: 486.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.242
• Boiling Point: 636.7°Cat760mmHg
• Flash Point: 268.6°C
• Refractive Index: 1.707
• PSA: 51.56
• LogP: 8.24100